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Compound of Interest

Compound Name: CAY10514

Cat. No.: B12368261 Get Quote

For research use only. Not for human or veterinary use.

This technical guide provides comprehensive information on CAY10514, a dual agonist of

peroxisome proliferator-activated receptor α (PPARα) and PPARγ. Targeted at researchers,

scientists, and drug development professionals, this document outlines the compound's

technical specifications, biological activity, and handling instructions, alongside detailed

experimental context from peer-reviewed literature.

Product Information
CAY10514 is supplied by Cayman Chemical. It is an aromatic analog of 8(S)-

hydroxyeicosatetraenoic acid (8(S)-HETE).

Chemical and Physical Properties
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Property Value

Supplied As A solution in methyl acetate

Storage -20°C

Stability At least one year

Solubility (Ethanol) Approximately 30 mg/mL

Solubility (DMSO) Approximately 30 mg/mL

Solubility (DMF) Approximately 30 mg/mL

Aqueous Solubility

Sparingly soluble in aqueous buffers. For

maximum solubility, dilute the methyl acetate

solution with the aqueous buffer of choice. In a

1:3 solution of ethanol:PBS (pH 7.2), the

solubility is approximately 0.25 mg/mL. Aqueous

solutions are not recommended for storage for

more than one day.

Biological Activity
CAY10514 functions as a dual agonist for PPARα and PPARγ, two key nuclear receptors

involved in the regulation of lipid and glucose metabolism.[1] The activation of these receptors

plays a crucial role in various physiological processes, making them attractive therapeutic

targets for metabolic diseases.

Target EC₅₀ Value

PPARα 0.173 µM

PPARγ 0.642 µM

Supplier Information
Primary Supplier: Cayman Chemical

Contact Information: Available on the Cayman Chemical website.
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Product Inquiries: For quotes, availability, and technical support, please contact Cayman

Chemical directly.

Safety and Handling
A specific Safety Data Sheet (SDS) for CAY10514 is not readily available. However, as a

chemical compound intended for research, standard laboratory safety protocols should be

strictly followed.

General Handling: Handle in a well-ventilated area. Avoid direct contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Storage: Store at -20°C in the original container. Keep tightly sealed.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

Mechanism of Action: PPARα and PPARγ Signaling
CAY10514 exerts its biological effects by activating both PPARα and PPARγ. These receptors,

upon ligand binding, form a heterodimer with the retinoid X receptor (RXR). This complex then

binds to specific DNA sequences known as peroxisome proliferator response elements

(PPREs) in the promoter region of target genes, thereby modulating their transcription.

Activation of PPARα is primarily associated with the regulation of fatty acid catabolism, while

PPARγ activation is a key regulator of adipogenesis and insulin sensitivity.
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CAY10514 activates PPARα and PPARγ, leading to gene transcription.

Experimental Protocols
The following experimental methodologies are based on the synthesis and biological evaluation

of CAY10514 as described in the primary literature.

General Synthesis Workflow
The synthesis of CAY10514 and its analogs involves a multi-step organic synthesis process. A

generalized workflow is depicted below. For specific reaction conditions, reagents, and

purification methods, it is imperative to consult the original publication by Caijo, F., et al.
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A generalized workflow for the synthesis of CAY10514.
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Biological Evaluation: PPAR Activation Assay
The activity of CAY10514 as a PPAR agonist can be determined using a cell-based

transactivation assay.

Objective: To quantify the dose-dependent activation of PPARα and PPARγ by CAY10514.

Materials:

Mammalian cell line (e.g., HEK293, CHO)

Expression vectors for full-length human PPARα and PPARγ

Reporter vector containing a PPRE driving the expression of a reporter gene (e.g.,

luciferase)

Transfection reagent

Cell culture medium and supplements

CAY10514

Positive control agonists (e.g., GW7647 for PPARα, Rosiglitazone for PPARγ)

Luciferase assay system

Luminometer

Methodology:

Cell Culture: Maintain the chosen cell line in appropriate culture conditions.

Transfection: Co-transfect the cells with the PPAR expression vector, the PPRE-reporter

vector, and a control vector for normalization (e.g., β-galactosidase).

Compound Treatment: After an appropriate incubation period post-transfection, treat the cells

with varying concentrations of CAY10514, a positive control, or vehicle control.

Incubation: Incubate the cells with the compounds for a defined period (e.g., 18-24 hours).
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Cell Lysis: Lyse the cells to release the cellular contents, including the reporter enzyme.

Reporter Assay: Measure the activity of the reporter enzyme (e.g., luciferase activity) using a

luminometer. Normalize the reporter activity to the control vector expression.

Data Analysis: Plot the normalized reporter activity against the compound concentration. Fit

the data to a dose-response curve to determine the EC₅₀ value.
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Workflow for a PPAR activation cell-based assay.
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Certificate of Analysis (CoA)
A Certificate of Analysis is a batch-specific document that provides detailed quality control data.

While a generic CoA is not available, a typical CoA for a chemical compound like CAY10514
would include:

Product Name and Catalog Number: CAY10514

Lot Number: A unique identifier for the specific production batch.

Appearance: Visual description of the product (e.g., a clear, colorless solution).

Purity: Determined by an analytical method such as HPLC or GC-MS.

Identity: Confirmed by methods like ¹H-NMR or Mass Spectrometry.

Concentration: The concentration of the compound in the supplied solution.

Date of Analysis and Release Date.

To obtain a CoA for a specific lot of CAY10514, please contact the supplier with the relevant lot

number.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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